5-[(isopropylamino)sulfonyl]biphenyl-3-carboxylic acid

• IUPAC Name: 3-phenyl-5-(propan-2-ylsulfamoyl)benzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-11(2)17-22(20,21)15-9-13(8-14(10-15)16(18)19)12-6-4-3-5-7-12/h3-11,17H,1-2H3,(H,18,19)
• InChI Key: UVJOZPZXDUDMIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC(=CC(=C1)C(=O)O)C2=CC=CC=C2
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

Carboxylic acids, such as “5-[(isopropylamino)sulfonyl]biphenyl-3-carboxylic acid”, are organic compounds that contain a carboxyl group (C(O)OH). The presence of this functional group imparts specific chemical properties to these compounds.

Molecular Structure Analysis

The molecular structure of a compound like “5-[(isopropylamino)sulfonyl]biphenyl-3-carboxylic acid” would be determined by the specific arrangement and connectivity of its atoms. Unfortunately, without more specific information, it’s difficult to provide an accurate analysis.

Chemical Reactions Analysis

Carboxylic acids typically undergo reactions that involve the carboxyl group, resulting in the formation of a variety of derivatives, such as esters, amides, and acyl chlorides.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “5-[(isopropylamino)sulfonyl]biphenyl-3-carboxylic acid” would depend on its specific molecular structure. Carboxylic acids generally exhibit properties such as being polar, having higher boiling points than similar-sized alcohols or aldehydes, and being able to form hydrogen bonds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other substances at the molecular level. For carboxylic acids, this often involves donation of a proton (H+), resulting in a reaction.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many carboxylic acids are corrosive and can cause burns on contact with skin.

Future Directions

The future directions in the study of a compound like “5-[(isopropylamino)sulfonyl]biphenyl-3-carboxylic acid” could involve exploring its potential applications in various fields, such as medicine, materials science, or environmental science.